L-Methionine-13C5
Overview
Description
L-Methionine-13C5 is an essential amino acid that can be used in NMR-based research studies designed to probe structure, dynamics, and binding of biological macromolecules . It is also used as a standard and plays a role in angiogenesis .
Molecular Structure Analysis
The empirical formula of L-Methionine-13C5 is 13C5H11NO2S . Its molecular weight is 154.17 . The SMILES string representation is O13C[13CH2][13CH2]S[13CH3])=O .Chemical Reactions Analysis
While specific chemical reactions involving L-Methionine-13C5 are not detailed in the available resources, it’s known that methionine plays a role in various biological processes. For instance, it acts as a hepatoprotectant .Physical And Chemical Properties Analysis
L-Methionine-13C5 is a solid substance . The SMILES string representation is O13C[13CH2][13CH2]S[13CH3])=O .Scientific Research Applications
NMR-Based Research
L-Methionine-13C5 is often used in NMR-based research studies . These studies are designed to probe the structure, dynamics, and binding of biological macromolecules . The enriched carbon-13 isotopes in L-Methionine-13C5 make it particularly useful for these types of studies, as they provide a stronger signal in NMR spectroscopy.
Protein Expression Studies
L-Methionine-13C5 can be used in protein expression studies . By incorporating it into the growth media of cells, researchers can track the incorporation of the methionine into newly synthesized proteins. This can provide valuable information about protein synthesis rates and dynamics.
Internal Standard in Analytical Techniques
L-Methionine-13C5 can be used as an internal standard in the analysis of amino acids in human plasma and serum using various analytical techniques . The use of an internal standard can improve the accuracy and reliability of these analyses.
Safety And Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for L-Methionine-13C5 involves the incorporation of five carbon-13 isotopes into the methionine molecule. This can be achieved through a multi-step synthesis pathway starting from commercially available starting materials.", "Starting Materials": [ "L-Homoserine lactone", "Methyl acrylate", "Sodium borohydride", "Sodium cyanoborohydride", "13C-labeled formaldehyde", "Hydrogen chloride", "Sodium hydroxide", "L-Methionine" ], "Reaction": [ "Step 1: Condensation of L-Homoserine lactone with methyl acrylate in the presence of sodium borohydride to form a beta-hydroxy ester intermediate.", "Step 2: Reduction of the beta-hydroxy ester intermediate with sodium cyanoborohydride to form a beta-amino ester intermediate.", "Step 3: Alkylation of the beta-amino ester intermediate with 13C-labeled formaldehyde in the presence of hydrogen chloride to form a 13C-labeled beta-amino aldehyde intermediate.", "Step 4: Reduction of the 13C-labeled beta-amino aldehyde intermediate with sodium borohydride to form a 13C-labeled beta-amino alcohol intermediate.", "Step 5: Cyclization of the 13C-labeled beta-amino alcohol intermediate with sodium hydroxide to form a 13C-labeled thiazolidine intermediate.", "Step 6: Hydrolysis of the 13C-labeled thiazolidine intermediate with sodium hydroxide to form L-Methionine-13C5." ] } | |
CAS RN |
202326-57-6 |
Product Name |
L-Methionine-13C5 |
Molecular Formula |
¹³C₅H₁₁NO₂S |
Molecular Weight |
154.17 |
synonyms |
(S)-2-Amino-4-(methylthio)butanoic Acid-13C5; Cymethion-13C5; S-Methyl-L-momocysteine-13C5; L-α-Amino-γ-methylthiobutyric Acid-13C5; Methionine-13C5; NSC 22946-13C5; S-Methionine-13C5; S-Methyl-L-homocysteine-13C5; h-Met-oh-13C5; l-Methionine-13C5; α |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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